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Compound of Interest

Compound Name: 1-(Tetrahydro-2-furoyl)piperazine

Cat. No.: B048511

Essential Safety and Handling Guide for 1-
(Tetrahydro-2-furoyl)piperazine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
1-(Tetrahydro-2-furoyl)piperazine (CAS No. 63074-07-7). Adherence to these guidelines is
essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(Tetrahydro-2-furoyl)piperazine is a chemical that poses significant health risks. It is
classified as causing serious eye irritation and, in some formulations, severe skin burns and
eye damage.[1][2][3] Inhalation may also cause respiratory irritation.[1] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications and
Standards

Eye and Face Protection

Safety Glasses & Face Shield

Must be used together.
Equipment should be tested
and approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[4]

Hand Protection

Chemical-resistant Gloves

Gloves must be inspected prior
to use. Use proper glove
removal technique (without
touching the glove's outer
surface) to avoid skin contact.
Dispose of contaminated
gloves after use in accordance
with applicable laws and good

laboratory practices.[4]

Body Protection

Protective Clothing

Wear appropriate protective
clothing to prevent skin
contact.[1][2]

Respiratory Protection

NIOSH/MSHA or EN 149

approved respirator

Use a respirator if exposure
limits are exceeded or if
irritation or other symptoms are
experienced.[1] To be used in
a well-ventilated area or under

a chemical fume hood.[1][5]

Safe Handling and Operational Protocol

Strict adherence to the following operational protocol is necessary to ensure a safe laboratory

environment.

Step 1: Preparation and Engineering Controls
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» Ensure adequate ventilation.[4] Work should be conducted in a well-ventilated area or under
a chemical fume hood.[1][5]

e Have an eyewash station and safety shower readily accessible.
¢ Avoid the formation of dust and aerosols.[4]

Step 2: Handling the Chemical

Avoid all personal contact, including inhalation.[6]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[4]

Wash face, hands, and any exposed skin thoroughly after handling.[1]

When handling, do not eat, drink, or smoke.[6]

Step 3: Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]
e Store in a corrosives area.[1][5]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,
acid anhydrides, and acid chlorides.[1]

Emergency and First Aid Procedures

In case of exposure, immediate action is critical.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o ) i i

do. Continue rinsing.[4] Seek immediate medical

attention.[5]

Take off immediately all contaminated clothing.
) Rinse skin with water/shower.[1] Wash with
Skin Contact ) ) )
plenty of water. Seek immediate medical

attention if irritation occurs or persists.

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

Inhalation ) ) o o
breathing, give artificial respiration.[1] Seek
immediate medical attention.[5]
) Rinse mouth. Do NOT induce vomiting.[5] Seek
Ingestion

immediate medical attention.[1]

Disposal Plan

Proper disposal of 1-(Tetrahydro-2-furoyl)piperazine and its containers is crucial to prevent
environmental contamination.

o Chemical Disposal: Pick up and arrange disposal without creating dust. Sweep up and
shovel.[4] Keep in suitable, closed containers for disposal.[4] Dispose of contents/container
to an approved waste disposal plant.[5] Do not let the product enter drains.[4]

o Contaminated Glove Disposal: Dispose of contaminated gloves after use in accordance with
applicable laws and good laboratory practices.[4]

Workflow for Safe Handling

The following diagram illustrates the essential steps for the safe handling of 1-(Tetrahydro-2-
furoyl)piperazine from preparation to disposal.
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Caption: Workflow for handling 1-(Tetrahydro-2-furoyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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